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Compound of Interest

Compound Name: Ethyl 2-methylbutyrate

Cat. No.: B146824 Get Quote

An In-depth Technical Guide to the Physical Properties of Ethyl 2-Methylbutyrate

Ethyl 2-methylbutyrate (CAS No. 7452-79-1) is an organic ester recognized for its

characteristic fruity aroma, often reminiscent of apples or pineapples.[1] It is a fatty acid ethyl

ester derived from the formal condensation of 2-methylbutyric acid and ethanol.[2] This

compound is a constituent in the aroma of various natural products, including wines,

strawberries, apples, and blueberries.[1][2] Due to its pleasant scent and flavor profile, it finds

extensive application in the food, beverage, and fragrance industries as a flavoring agent and

fragrance component.[1][3]

Physicochemical Properties
Ethyl 2-methylbutyrate is a colorless, oily liquid under standard conditions.[2][4] Its key

physical and chemical properties are summarized below, providing a quantitative overview for

scientific and research applications.

Table 1: Core Physical and Chemical Properties of Ethyl
2-Methylbutyrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b146824?utm_src=pdf-interest
https://www.benchchem.com/product/b146824?utm_src=pdf-body
https://www.benchchem.com/product/b146824?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/ethyl-2-methylbutyrate-dic15209.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://wap.guidechem.com/encyclopedia/ethyl-2-methylbutyrate-dic15209.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://wap.guidechem.com/encyclopedia/ethyl-2-methylbutyrate-dic15209.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6704735.htm
https://www.benchchem.com/product/b146824?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-methylbutyrate
https://cameochemicals.noaa.gov/chemical/21902
https://www.benchchem.com/product/b146824?utm_src=pdf-body
https://www.benchchem.com/product/b146824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Conditions

Molecular Formula C₇H₁₄O₂ - -

Molecular Weight 130.18 g/mol -

Boiling Point 129 - 134 °C @ 760 mmHg

Melting Point -93.23 °C (Estimate)

Density 0.863 - 0.871 g/mL @ 20-25°C

Refractive Index (n_D) 1.393 - 1.400 - @ 20°C

Vapor Pressure 7.47 - 11.73 hPa @ 20°C

Solubility in Water 600 - 1070 mg/L @ 20-25°C

logP (o/w) 1.6 - 2.16 - (Estimate)

Optical Rotation ([α]D) +14 to +24 °
@ 20°C (for optically

active form)

Data sourced from:[2][5][6][7][8][9][10][11][12].

Table 2: Safety and Hazard Properties
Property Value Units Notes

Flash Point 26 - 26.11 °C Closed Cup

Hazard Class 3 - Flammable Liquid

UN Number 1993, 3272 - -

Data sourced from:[4][5][7][13][14][15].

Synthesis Overview
Ethyl 2-methylbutyrate is commonly synthesized via the Fischer esterification process.[1] This

method involves the acid-catalyzed reaction of 2-methylbutyric acid with ethanol. The reaction

is reversible, and to drive it towards the product, an excess of one reactant (typically ethanol) is
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used, or water is removed as it is formed.[1] Industrial production may employ continuous

esterification processes to maximize yield and purity.[1][16]
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Caption: Fischer esterification synthesis of ethyl 2-methylbutyrate.

Experimental Protocols
The determination of the physical properties of ethyl 2-methylbutyrate relies on established

laboratory techniques. The following sections detail the general methodologies for measuring

key parameters.

Determination of Boiling Point
The boiling point is determined by heating the liquid until its vapor pressure equals the

atmospheric pressure.

Apparatus: A distillation flask, condenser, thermometer, heating mantle, and boiling chips.

Procedure:
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A sample of ethyl 2-methylbutyrate is placed in the distillation flask along with boiling

chips to ensure smooth boiling.

The flask is connected to a condenser, and a thermometer is positioned so that its bulb is

just below the side arm of the flask, ensuring it measures the temperature of the vapor that

is distilling.

The liquid is heated gently.

The temperature is recorded when the liquid is boiling steadily and a constant temperature

is observed on the thermometer as the vapor condenses. This constant temperature is the

boiling point.

Determination of Density
The density of a liquid is its mass per unit volume.

Apparatus: A pycnometer (density bottle) or a graduated cylinder, and an analytical balance.

[17]

Procedure (using a pycnometer for high accuracy):

The mass of a clean, dry pycnometer is accurately measured (m₁).[17]

The pycnometer is filled with distilled water of a known temperature and weighed again

(m₂). The volume of the pycnometer can be calculated using the known density of water at

that temperature.

The pycnometer is emptied, dried thoroughly, and then filled with ethyl 2-methylbutyrate.

The mass of the pycnometer filled with the sample is measured (m₃).[17]

The mass of the ethyl 2-methylbutyrate is calculated (m₃ - m₁).

The density is calculated by dividing the mass of the sample by the volume of the

pycnometer.

Procedure (using a graduated cylinder):
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The mass of an empty, dry graduated cylinder is measured.[18]

A known volume of ethyl 2-methylbutyrate is added to the cylinder. The volume is read

from the bottom of the meniscus.[18]

The combined mass of the cylinder and the liquid is measured.[18]

The mass of the liquid is determined by subtraction.

Density is calculated using the formula: Density = Mass / Volume.

Determination of Refractive Index
The refractive index measures how light propagates through the substance and is a

characteristic property.

Apparatus: An Abbe refractometer or a spectrometer.[19][20]

Procedure (using an Abbe refractometer):

The refractometer is calibrated using a standard sample with a known refractive index

(e.g., distilled water).

A few drops of ethyl 2-methylbutyrate are placed on the surface of the prism.

The prism is closed, and the light source is positioned.

Looking through the eyepiece, the adjustment knob is turned until the boundary line

between the light and dark regions is sharp and centered in the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should

be controlled and recorded as the refractive index is temperature-dependent.
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Caption: Workflow for determining key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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